Cas no 2097917-76-3 (N-tert-butyl-4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxamide)

• Product Name: N-tert-butyl-4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxamide
• CAS No: 2097917-76-3
• MF: C₁₆H₂₆N₄O₃
• MW: 322.402643680573
• CID: 6189583
• PubChem ID: 126854954
• Update Time: 2025-06-22

N-tert-butyl-4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxamide
• 2097917-76-3
• F6529-3318
• AKOS032466391

• Inchi： 1S/C16H26N4O3/c1-16(2,3)17-14(22)18-8-6-11(7-9-18)19-10-13(21)20(15(19)23)12-4-5-12/h11-12H,4-10H2,1-3H3,(H,17,22)
• InChI Key： NOKHRLYMFQSLSJ-UHFFFAOYSA-N
• SMILES： O=C1N(CC(N1C1CC1)=O)C1CCN(C(NC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 322.20049070g/mol
• Monoisotopic Mass: 322.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73Ų

Additional information on N-tert-butyl-4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxamide

N-tert-butyl-4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxamide (CAS No. 2097917-76-3): A Comprehensive Overview

N-tert-butyl-4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxamide (CAS No. 2097917-76-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazolidinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The molecular structure of N-tert-butyl-4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxamide is characterized by a piperidine ring linked to an imidazolidinone moiety through a carbonyl group. The presence of the tert-butyl group and the cyclopropyl substituent adds to the compound's complexity and contributes to its pharmacological profile. Recent studies have highlighted the importance of these structural elements in modulating the compound's biological activity and selectivity.

In terms of its synthesis, N-tert-butyl-4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxamide can be prepared through a multi-step process involving the condensation of appropriate starting materials. The synthesis typically involves the formation of the imidazolidinone core followed by functionalization with the piperidine and tert-butyl groups. The efficiency and yield of this synthesis have been optimized in recent research, making it more accessible for large-scale production.

One of the key areas of research involving N-tert-butyl-4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxamide is its potential as a therapeutic agent for neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects in both in vitro and in vivo models. For instance, it has been demonstrated to reduce neuronal cell death and inflammation in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that N-tert-butyl-4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxamide could be a promising candidate for further development in this area.

Beyond its neuroprotective properties, N-tert-butyl-4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxamide has also shown potential in other therapeutic areas. For example, preliminary studies have indicated that it may have anti-inflammatory effects, making it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis. Additionally, its ability to modulate specific receptors and signaling pathways has led to investigations into its use as an analgesic agent.

The pharmacokinetic properties of N-tert-butyl-4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-y l)piperidine - 1 - carboxamide have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life, which suggests that it could be administered as a once-daily dose in clinical settings.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of N - tert - but yl - 4 - ( 3 - cyc loprop yl - 2 , 4 - diox oim idazo lidin - 1 - yl ) piperi dine - 1 - carbox amide. Early results from phase I trials have indicated that it is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its full therapeutic potential.

In conclusion, N - tert - but yl - 4 - ( 3 - cyc loprop yl - 2 , 4 - diox oim idazo lidin - 1 - yl ) piperi dine - 1 - carbox amide (CAS No. 2097917 - 76 - 3) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of various diseases and conditions.